Cas no 2228925-76-4 (3,3-difluoro-3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228925-76-4
• MF: C₁₁H₁₂F₅N
• MW: 253.211700439453
• CID: 5883951
• PubChem ID: 165654274
• Update Time: 2025-05-22

3,3-difluoro-3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine
• 3,3-difluoro-3-[4-methyl-3-(trifluoromethyl)phenyl]propan-1-amine
• EN300-1944543
• 2228925-76-4

• Inchi： 1S/C11H12F5N/c1-7-2-3-8(10(12,13)4-5-17)6-9(7)11(14,15)16/h2-3,6H,4-5,17H2,1H3
• InChI Key： PKKJUCOIRTYCDK-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC(C)=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 253.08899020g/mol
• Monoisotopic Mass: 253.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-3-4-methyl-3-(trifluoromethyl)phenylpropan-1-amine

Comprehensive Guide to 3,3-Difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228925-76-4)

3,3-Difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228925-76-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethylene group and a trifluoromethylphenyl moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for fluorine-containing compounds in modern therapeutics.

The chemical structure of 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine includes a propan-1-amine backbone with two fluorine atoms at the 3-position, enhancing its metabolic stability and lipophilicity. These characteristics make it a valuable intermediate in the synthesis of fluorinated pharmaceuticals, which are known for their improved bioavailability and target specificity. The presence of the 4-methyl-3-(trifluoromethyl)phenyl group further increases its versatility, allowing for diverse modifications in medicinal chemistry applications.

In recent years, the demand for fluorinated amine derivatives like 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine has surged, driven by advancements in precision medicine and crop protection. The compound's ability to act as a key synthon in the development of enzyme inhibitors and receptor modulators has positioned it as a critical component in the design of next-generation therapeutics. Additionally, its potential use in agrochemical formulations highlights its relevance in sustainable agriculture, addressing global challenges such as pest resistance and environmental impact.

From a synthetic perspective, 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine can be prepared via multi-step organic transformations, including nucleophilic substitution and reductive amination. Its high purity and stability under standard conditions make it suitable for large-scale production, catering to the needs of industrial and academic researchers alike. The compound's compatibility with modern flow chemistry techniques further enhances its appeal, enabling efficient and scalable synthesis routes.

The growing interest in fluorine-containing compounds has also led to increased searches for CAS 2228925-76-4 suppliers and 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine synthesis methods. Researchers frequently inquire about its solubility profile, storage recommendations, and handling precautions, reflecting its practical importance in laboratory settings. Moreover, its potential role in central nervous system (CNS) drug development has sparked discussions in scientific forums, with many exploring its interactions with neurotransmitter systems.

As the pharmaceutical industry continues to prioritize fluorine-based drug candidates, 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine is expected to remain a focal point of innovation. Its applications extend beyond traditional medicine, with emerging uses in material science, such as the development of fluorinated polymers with enhanced thermal and chemical resistance. The compound's adaptability underscores its significance in addressing contemporary scientific and industrial challenges.

In conclusion, 3,3-difluoro-3-(4-methyl-3-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228925-76-4) represents a versatile and highly functionalized fluorinated amine with broad applicability across multiple disciplines. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers aiming to develop novel solutions in healthcare, agriculture, and advanced materials. As scientific inquiry progresses, this compound is poised to play an increasingly pivotal role in shaping the future of fluorine chemistry.